Cas no 41717-60-6 (2-phenoxybutanoyl Chloride)

• Product Name: 2-phenoxybutanoyl Chloride
• CAS No: 41717-60-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 1512793
• PubChem ID: 3084838
• Update Time: 2025-04-21

2-phenoxybutanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-phenoxybutanoyl Chloride
• phenoxybutanoyl chloride
• 2-Phenoxybutyryl chloride
• 2-Phenoxy-butyryl chloride
• EINECS 255-513-4
• 2-Phenoxy-butyrylchlorid
• AC1MJ3CA
• CTK1D8228
• SCHEMBL2884339
• EN300-188091
• 41717-60-6
• Butanoyl chloride, 2-phenoxy-
• DTXSID00961920
• 2-phenoxybutanoylchloride
• G22953
• AKOS006273804
• J-500036
• NS00057883
• (+)-2-Phenoxy-butanoyl chloride

• Inchi： 1S/C10H11ClO2/c1-2-9(10(11)12)13-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： CMWPBGIBHBCVSW-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 255.8°C at 760 mmHg
• Flash Point: 95.3°C
• Refractive Index: 1.513
• PSA: 26.3